Cas no 2171357-21-2 (4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid)

• Product Name: 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid
• CAS No: 2171357-21-2
• MF: C₃₁H₃₄N₂O₇
• MW: 546.610868930817
• CID: 6492224
• PubChem ID: 165576843
• Update Time: 2025-05-21

4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid
• EN300-1537159
• 4-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methoxybutanoic acid
• 2171357-21-2

• Inchi： 1S/C31H34N2O7/c1-20(39-18-21-10-4-3-5-11-21)28(29(34)32-17-16-27(38-2)30(35)36)33-31(37)40-19-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,20,26-28H,16-19H2,1-2H3,(H,32,34)(H,33,37)(H,35,36)/t20-,27?,28+/m0/s1
• InChI Key： LYANQELLXDMHFB-KGPOJSBJSA-N
• SMILES： O(C(N[C@@H](C(NCCC(C(=O)O)OC)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 546.23660143g/mol
• Monoisotopic Mass: 546.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 123Ų

Additional information on 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid

Comprehensive Analysis of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid (CAS No. 2171357-21-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid (CAS No. 2171357-21-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers are particularly drawn to its unique Fmoc-protected amino acid moiety, which plays a critical role in solid-phase peptide synthesis (SPPS). The compound's chiral centers and benzyloxy group further enhance its utility in stereoselective reactions.

The growing demand for custom peptide synthesis and bioconjugation has propelled the relevance of CAS No. 2171357-21-2. With the rise of targeted drug delivery systems and precision medicine, this compound is increasingly being explored for its potential in creating peptide-based therapeutics. Its methoxybutanoic acid segment also aligns with trends in prodrug design, a hot topic in modern pharmacology. Recent studies highlight its compatibility with click chemistry applications, making it a versatile building block for biocompatible materials.

From a synthetic chemistry perspective, the Fmoc-protecting group in this compound offers distinct advantages. It is stable under basic conditions yet can be selectively removed using mild amines, making it ideal for stepwise peptide assembly. The benzyloxy group provides additional protection for hydroxyl functionalities, a feature highly valued in complex molecule synthesis. These attributes have made CAS No. 2171357-21-2 particularly valuable in developing GPCR-targeting peptides and enzyme inhibitors, areas receiving substantial attention in current drug discovery pipelines.

Quality control and characterization of 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify its stereochemical purity and molecular integrity. The pharmaceutical industry's increasing emphasis on chiral purity has further elevated the importance of rigorous analytical protocols for this compound. Its storage stability under nitrogen atmosphere and recommended handling in anhydrous conditions are frequently discussed in technical forums.

Looking toward future applications, researchers are investigating the potential of CAS No. 2171357-21-2 in antibody-drug conjugates (ADCs) and peptide-drug conjugates (PDCs). The compound's ability to serve as a spacer molecule between active pharmaceutical ingredients and targeting moieties makes it particularly interesting for cancer therapeutics. Additionally, its structural features show promise for developing membrane-permeable peptides, addressing one of the major challenges in peptide-based drug delivery. These emerging applications position this molecule at the forefront of biopharmaceutical innovation.

Environmental and safety considerations for handling 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. The compound's solubility profile in common organic solvents like DMF and DMSO is frequently queried by researchers, reflecting practical concerns in laboratory applications. These operational aspects are crucial for ensuring reproducible results in synthetic workflows.

The commercial availability of CAS No. 2171357-21-2 from specialized fine chemical suppliers has improved significantly in recent years, responding to growing research demand. However, researchers often seek guidance on batch-to-batch consistency and certificates of analysis, underscoring the importance of quality assurance in research-grade chemicals. The compound's pricing structure and bulk purchase options are also common topics in scientific procurement discussions, reflecting its transition from a specialty item to a more mainstream research chemical.

In conclusion, 4-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid represents a sophisticated tool in modern chemical biology and pharmaceutical research. Its multifaceted applications span from fundamental peptide chemistry to cutting-edge therapeutic development, making it a compound of enduring relevance. As research continues to uncover new dimensions of its utility, this molecule is poised to remain a valuable asset in the chemist's toolkit for years to come.